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Compound of Interest

Compound Name:
Ethyl 4-

oxocyclohexanecarboxylate

Cat. No.: B123810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and

safety data for Ethyl 4-oxocyclohexanecarboxylate (CAS No. 17159-79-4). The information

herein is compiled from a thorough review of publicly accessible safety data sheets, regulatory

databases, and scientific literature. This document aims to be a critical resource for

professionals handling this chemical in research and development settings.

Executive Summary
Ethyl 4-oxocyclohexanecarboxylate is classified as a skin irritant (Category 2), a serious eye

irritant (Category 2), and may cause respiratory irritation (Specific Target Organ Toxicity -

Single Exposure, Category 3).[1] While its irritant properties are well-documented in safety

literature, a significant lack of quantitative toxicological data exists in the public domain.

Comprehensive studies detailing acute toxicity, sensitization potential, mutagenicity,

genotoxicity, and reproductive toxicity are not readily available. This guide presents the existing

data and clearly identifies these knowledge gaps.

Hazard Classification
The primary hazards associated with Ethyl 4-oxocyclohexanecarboxylate are summarized in

the table below, based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).
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Hazard Class
Hazard
Category

GHS Code Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 H315 Warning
Causes skin

irritation

Serious Eye

Damage/Eye

Irritation

Category 2 H319 Warning
Causes serious

eye irritation

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory

Tract Irritation)

Category 3 H335 Warning

May cause

respiratory

irritation

Toxicological Data
A detailed review of available literature and databases reveals a significant scarcity of

quantitative toxicological data for Ethyl 4-oxocyclohexanecarboxylate. The following sections

summarize the available information for key toxicological endpoints.

Acute Toxicity
No quantitative data, such as LD50 (Lethal Dose, 50%) values for oral, dermal, or inhalation

routes, were found in the comprehensive search of public databases and literature. Multiple

safety data sheets state that the toxicological properties have not been fully investigated or that

no data is available for acute toxicity.[2]

Skin Irritation
Ethyl 4-oxocyclohexanecarboxylate is classified as a skin irritant.[1][2] However, detailed in

vivo studies with quantitative scoring (e.g., Primary Irritation Index) are not publicly available.

General statements in safety data sheets indicate that the substance causes skin irritation.[1]

[2]
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Experimental Protocol: While a specific protocol for this chemical was not found, a general

experimental workflow for assessing skin irritation is described below. This is a standardized

approach and does not represent a specific study on Ethyl 4-oxocyclohexanecarboxylate.
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Diagram 1: Generalized workflow for an in vivo skin irritation study.
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Eye Irritation
The substance is classified as causing serious eye irritation.[1][2] One study summary was

found that provides some details, although it lacks quantitative scoring.

Experimental Data:

Species: Rabbit

Observation: The test substance was found to be a severe irritant to the rabbit eye.

Method: A volume of 0.1 mL of the test substance was instilled into the conjunctival sac of

rabbit eyes. Observations were made at 1, 24, 48, and 72 hours, and up to 21 days.

Results: The study reported corneal opacity, iridial inflammation, and moderate to minimal

conjunctival irritation over the observation period.

Experimental Protocol: The protocol for the eye irritation study can be inferred from the

summary. A generalized workflow is presented below.
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Diagram 2: Generalized workflow for an in vivo eye irritation study.

Sensitization
There is conflicting and limited information regarding the skin sensitization potential of Ethyl 4-
oxocyclohexanecarboxylate. One source suggests that dermal contact may lead to mild
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sensitization in some individuals, while a safety data sheet states there is "no information

available".[2] No formal studies, such as a Local Lymph Node Assay (LLNA) or Guinea Pig

Maximization Test (GPMT), were found.

Mutagenicity and Genotoxicity
No studies on the mutagenic or genotoxic potential of Ethyl 4-oxocyclohexanecarboxylate
were identified in the public domain. Standard assays such as the Ames test (bacterial reverse

mutation assay) or in vitro/in vivo chromosomal aberration tests have not been reported for this

substance.

Carcinogenicity
Ethyl 4-oxocyclohexanecarboxylate is not classified as a carcinogen by the International

Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA).

No long-term carcinogenicity studies in animals were found.

Reproductive and Developmental Toxicity
No information is available regarding the reproductive or developmental toxicity of Ethyl 4-
oxocyclohexanecarboxylate.

Data Gaps and Future Research
The comprehensive review of publicly available data highlights significant gaps in the

toxicological profile of Ethyl 4-oxocyclohexanecarboxylate. To ensure a thorough

understanding of its safety, further research is warranted in the following areas:

Acute Toxicity: Determination of LD50 values for oral, dermal, and inhalation routes.

Skin Sensitization: Evaluation of sensitization potential using standardized methods (e.g.,

LLNA).

Mutagenicity/Genotoxicity: A battery of in vitro and in vivo tests to assess the potential for

genetic damage.

Repeated Dose Toxicity: Studies to identify potential target organs and establish No-

Observed-Adverse-Effect Levels (NOAELs).
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Reproductive and Developmental Toxicity: Assessment of potential effects on fertility and

embryonic development.

The following diagram illustrates the logical relationship in a comprehensive toxicological

assessment, highlighting the areas where data for Ethyl 4-oxocyclohexanecarboxylate is

currently lacking.
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Diagram 3: Toxicological data flow for risk assessment, indicating data gaps.

Conclusion
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Ethyl 4-oxocyclohexanecarboxylate is a chemical with established irritant properties for the

skin, eyes, and respiratory system. Professionals handling this substance should adhere to

strict safety protocols, including the use of appropriate personal protective equipment.

However, the lack of comprehensive toxicological data for other critical endpoints necessitates

a cautious approach. The information provided in this guide should be used to inform safe

handling practices and to highlight the need for further research to fully characterize the

toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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